4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine

• Molecular Formula: C13H19NOS
• Molecular Weight: 237.36 g/mol
• IUPAC Name: 4-(2-methoxyphenyl)sulfanylcyclohexan-1-amine
• InChI: InChI=1S/C13H19NOS/c1-15-12-4-2-3-5-13(12)16-11-8-6-10(14)7-9-11/h2-5,10-11H,6-9,14H2,1H3
• InChI Key: GXATVVIDHLDPTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1SC2CCC(CC2)N

Description

4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine is a cyclohexanamine derivative featuring a sulfanyl group substituted with a 2-methoxyphenyl ring. The methoxy group at the ortho position of the phenyl ring introduces steric and electronic effects that differentiate this compound from analogs with substituents at other positions or with different functional groups. Its molecular formula is C₁₃H₁₈NOS, with a molecular weight of 235.35 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine typically involves the following steps:

Formation of the Sulfanyl Group: The initial step involves the introduction of the sulfanyl group to the methoxyphenyl ring. This can be achieved through a nucleophilic substitution reaction where a suitable thiol reacts with a halogenated methoxybenzene under basic conditions.

Cyclohexane Ring Formation: The next step involves the formation of the cyclohexane ring, which can be achieved through a cyclization reaction. This step often requires the use of a cyclizing agent and specific reaction conditions to ensure the correct formation of the ring structure.

Introduction of the Amine Group: The final step involves the introduction of the amine group to the cyclohexane ring. This can be achieved through a reductive amination reaction, where an appropriate amine precursor is reacted with the cyclohexane ring under reducing conditions.

Industrial Production Methods

Industrial production of 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form a sulfoxide or sulfone under appropriate conditions.

Reduction: The compound can undergo reduction reactions, particularly at the amine group, to form secondary or tertiary amines.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles such as alkoxides or amines can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Secondary and tertiary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein-ligand interactions.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine involves its interaction with specific molecular targets. The sulfanyl group can form covalent bonds with thiol groups in proteins, potentially inhibiting their function. The amine group can interact with various receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural and physicochemical properties of 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine and related compounds:

Compound Name	Molecular Formula	Substituent	Molecular Weight (g/mol)	Key Structural Features
4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine	C₁₃H₁₈NOS	2-Methoxyphenyl	235.35	Ortho-substituted, electron-donating methoxy
4-[(4-Fluorophenyl)sulfanyl]cyclohexan-1-amine	C₁₂H₁₆FNS	4-Fluorophenyl	225.33	Para-substituted, electron-withdrawing fluorine
4-[(4-Chlorophenyl)sulfanyl]cyclohexan-1-amine	C₁₂H₁₆ClNS	4-Chlorophenyl	241.78	Para-substituted, electron-withdrawing chlorine
4-(Methylsulfanyl)cyclohexan-1-amine	C₇H₁₅NS	Methyl	145.27	Small, non-aromatic substituent

Key Observations:

• Substituent Position and Electronic Effects: The ortho-methoxy group in the main compound introduces steric hindrance and electron-donating effects, increasing electron density at the sulfur atom. Methylsulfanyl () lacks aromaticity, leading to lower molecular weight and distinct solubility profiles compared to aryl-substituted derivatives .

• Bioavailability and Solubility :

  • Hydrochloride salts (e.g., 4-[(4-Chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride in ) may exhibit improved solubility over free bases, impacting pharmacokinetics .
  • Bulky aryl groups (e.g., 2-methoxyphenyl) could reduce membrane permeability compared to smaller substituents like methyl .

Cytotoxicity and Pharmacological Activity:

• Metal Complex Studies: highlights that cyclohexyl substituents in sulfanyl pyrazole ligands enhance cytotoxicity in Pd/Pt complexes.
• Toxicological Analogues : demonstrates that structurally similar amines (e.g., 4,4'-methylenebis(cyclohexanamine)) share toxicological profiles with their analogs. This implies that substituent variations in sulfanyl-cyclohexanamines could modulate toxicity. For instance, electron-withdrawing groups (e.g., Cl, F) may enhance metabolic stability, while electron-donating groups (e.g., methoxy) could increase susceptibility to oxidation .

Receptor Binding and Selectivity:

• Piperazine derivatives with methoxyphenyl groups () show that methoxy positioning (ortho vs. para) affects receptor affinity.

Biological Activity

4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine is C12H17NOS, with a molecular weight of 225.34 g/mol. The compound features a cyclohexane ring substituted with a sulfanyl group and a methoxyphenyl moiety, which may influence its biological interactions.

Property	Value
Molecular Formula	C12H17NOS
Molecular Weight	225.34 g/mol
IUPAC Name	4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine
SMILES	CC(C1CCCCC1)S(C2=CC=CC=C2OC)N

Anticancer Activity

Research indicates that compounds similar to 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine exhibit significant anticancer properties. For instance, studies on structurally related compounds have shown:

• Inhibition of Cancer Cell Proliferation : Compounds with similar structural motifs have demonstrated IC50 values in the low micromolar range against various cancer cell lines, including MCF-7 and A549 cells .
• Mechanism of Action : The mechanism often involves the induction of apoptosis and cell cycle arrest at specific phases, particularly the S phase .

Antimicrobial Activity

There is evidence suggesting potential antimicrobial properties as well:

• Bacterial Inhibition : Similar compounds have been tested against Staphylococcus aureus and Escherichia coli, showing minimum inhibitory concentration (MIC) values indicating effective bacterial inhibition .

The biological activity of 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine likely involves interaction with specific cellular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell proliferation.
• Receptor Modulation : It could also interact with various receptors, modulating their activity and leading to downstream effects such as apoptosis .

Case Studies

Several studies highlight the compound's potential:

• Study on Analogous Compounds : Research on related sulfanyl derivatives has shown promising results in inhibiting tumor growth in xenograft models, suggesting that similar mechanisms may apply to 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine .
• In Vitro Studies : In vitro assays have demonstrated that compounds with similar structures induce significant cytotoxicity in human cancer cell lines, supporting further investigation into the biological effects of this compound .

Q & A

Basic Synthesis and Optimization

Q: What are the key steps in synthesizing 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine, and how can reaction conditions be optimized? A: Synthesis typically involves nucleophilic substitution or coupling reactions. For example, a cyclohexanamine precursor may react with 2-methoxyphenylsulfanyl chloride under basic conditions (e.g., K₂CO₃ in DMF). Optimization includes controlling stoichiometry, temperature (e.g., 60–80°C), and solvent polarity to favor sulfanyl group incorporation. Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane) ensures product isolation. Reaction progress is monitored by TLC or LC-MS .

Structural Confirmation and Purity Analysis

Q: How can researchers confirm the structure and purity of 4-[(2-Methoxyphenyl)sulfanyl]cyclohexan-1-amine using spectroscopic methods? A:

• Mass Spectrometry (MS): ESI+ MS detects the molecular ion peak (e.g., m/z ~265 [M+H]⁺) and confirms molecular weight .
• ¹H/¹³C NMR: Key signals include the cyclohexane ring protons (δ 1.5–2.5 ppm, multiplet), methoxy group (δ 3.8 ppm, singlet), and aromatic protons (δ 6.8–7.5 ppm). 2D NMR (COSY, HSQC) resolves overlapping signals .
• HPLC: Purity >95% is validated using reversed-phase C18 columns with UV detection at 254 nm .

Advanced: Resolving Data Contradictions in Stereoisomer Synthesis

Q: How can contradictions in NMR data arise during stereoisomer synthesis, and what strategies resolve them? A: Stereoisomers (e.g., cis vs. trans cyclohexane conformers) may show overlapping NMR signals. To resolve ambiguities:

• Use chiral chromatography (e.g., Chiralpak® columns) to separate enantiomers .
• Perform X-ray crystallography (e.g., SHELX software ) for absolute configuration determination.
• Variable-temperature NMR (VT-NMR) distinguishes dynamic conformational exchange .

Computational Conformational Analysis

Q: What computational methods predict the compound’s conformation and electronic properties? A:

• Molecular Dynamics (MD): Simulate cyclohexane ring puckering and sulfanyl group orientation using AMBER or CHARMM force fields.
• Density Functional Theory (DFT): Calculate electronic properties (e.g., HOMO-LUMO gaps) with Gaussian09 at the B3LYP/6-31G* level.
• Crystallography Tools: ORTEP-3 visualizes electron density maps from X-ray data to validate computational models.

Stereochemical Impact on Biological Activity

Q: How does stereochemistry influence biological activity, and how can experiments test this? A: Stereochemistry affects target binding (e.g., receptor enantioselectivity). Experimental approaches include:

• Synthesizing enantiopure isomers via chiral auxiliaries or asymmetric catalysis .
• Testing isomers in in vitro assays (e.g., enzyme inhibition, receptor binding) to correlate activity with stereochemistry .
• MD simulations to model isomer-receptor interactions (e.g., docking with AutoDock Vina) .

Regioselective Functionalization Strategies

Q: What strategies enable regioselective functionalization of the cyclohexane ring? A:

• Protecting Groups: Temporarily block the amine group with Boc or Fmoc to direct sulfanyl substitution .
• Directed C-H Activation: Use Pd catalysts with directing groups (e.g., pyridine) to functionalize specific carbons .
• Microwave-Assisted Synthesis: Enhance regioselectivity via controlled heating in polar solvents (e.g., DMSO) .

Structure-Activity Relationship (SAR) Studies

Q: How can researchers design SAR studies to evaluate the sulfanyl group’s role in bioactivity? A:

• Analog Synthesis: Replace the sulfanyl group with ether, amine, or methylene moieties .
• Pharmacological Profiling: Test analogs in dose-response assays (e.g., IC₅₀ determination) against target proteins.
• QSAR Modeling: Use Schrödinger’s QikProp to correlate substituent properties (e.g., logP, polar surface area) with activity .